3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide

• IUPAC Name: (3Z)-3-amino-N-(2,6-dimethylphenyl)-3-hydroxyiminopropanamide
• InChI: InChI=1S/C11H15N3O2/c1-7-4-3-5-8(2)11(7)13-10(15)6-9(12)14-16/h3-5,16H,6H2,1-2H3,(H2,12,14)(H,13,15)
• InChI Key: FVLYMSBTULCXHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CC(=NO)N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)NC(=O)C/C(=N/O)/N
• Molecular Formula: C11H15N3O2
• Molecular Weight: 221.26 g/mol

Description

3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide, also known as DMHPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development and as a tool for understanding biological processes.

Scientific Research Applications

3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide has been studied for its potential as a drug development tool, particularly in the development of anti-cancer drugs. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and its mechanism of action involves the inhibition of the enzyme dihydrofolate reductase. This compound has also been used as a tool for understanding biological processes, such as the role of folate metabolism in cancer cells.

Mechanism of Action

3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide inhibits the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleotides and DNA. By inhibiting DHFR, this compound disrupts the synthesis of nucleotides and DNA, leading to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have anti-cancer effects in vitro and in vivo, inhibiting the growth of cancer cells by disrupting nucleotide and DNA synthesis. It has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. This compound has been studied for its potential as a treatment for autoimmune diseases, such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide has several advantages for lab experiments, including its high potency and selectivity for DHFR, as well as its ability to penetrate cell membranes. However, this compound also has limitations, such as its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on 3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide. One area of research is the development of this compound-based anti-cancer drugs, which could potentially be more effective and less toxic than current treatments. Another area of research is the use of this compound as a tool for understanding the role of folate metabolism in cancer cells and other biological processes. Additionally, research could focus on improving the synthesis method of this compound to increase yield and reduce toxicity.

Synthesis Methods

3-amino-N-(2,6-dimethylphenyl)-3-(hydroxyimino)propanamide can be synthesized using a variety of methods, including the reaction of 2,6-dimethylaniline with ethyl oxalyl chloride followed by hydrolysis and reaction with hydroxylamine hydrochloride. Another method involves the reaction of 2,6-dimethylaniline with ethyl oxalyl chloride followed by reaction with hydroxylamine hydrochloride and sodium hydroxide. The yield of this compound can be improved by using a microwave-assisted synthesis method.